Mastoparan (Vespula lewisii)

• Molecular Formula: C17H29N4O4
• Molecular Weight: 353.4 g/mol
• InChI: InChI=1S/C17H29N4O4/c1-6-11(4)8-15(23)20-13(9-14(18)22)17(25)21-12(7-10(2)3)16(24)19-5/h5,8,10-13H,6-7,9H2,1-4H3,(H2,18,22)(H,19,24)(H,20,23)(H,21,25)/t11-,12-,13-/m0/s1
• InChI Key: TUBMYCMWJALXAS-AVGNSLFASA-N
• Isomeric SMILES: CC[C@H](C)[CH]C(=O)N[C@@H](CC(=O)N)C(=O)N[C@@H](CC(C)C)C(=O)N[CH]
• Canonical SMILES: CCC(C)[CH]C(=O)NC(CC(=O)N)C(=O)NC(CC(C)C)C(=O)N[CH]

Description

Mastoparan is a cationic, amphiphilic, tetradecapeptide amide isolated from the venom of the wasp Vespula lewisii . This peptide is primarily composed of basic and hydrophobic amino acid residues and is known for its ability to induce histamine release from mast cells . Mastoparan has a wide range of biological effects, including mast cell degranulation, activation of protein G, phospholipase A2, C, and D activation, serotonin and insulin release, and antimicrobial, hemolytic, and anticancer activities .

Preparation Methods

Synthetic Routes and Reaction Conditions: Mastoparan can be synthesized using solid-phase peptide synthesis (SPPS), a method commonly used for the production of peptides. The synthesis involves the stepwise addition of amino acids to a growing peptide chain anchored to a solid resin . The reaction conditions typically include the use of protecting groups to prevent unwanted side reactions and the use of coupling reagents to facilitate the formation of peptide bonds .

Industrial Production Methods: Industrial production of mastoparan involves large-scale SPPS, which allows for the efficient and cost-effective synthesis of the peptide. The process includes the use of automated peptide synthesizers, which can handle the repetitive nature of peptide synthesis and ensure high purity and yield .

Chemical Reactions Analysis

Types of Reactions: Mastoparan undergoes various chemical reactions, including:

Oxidation: Mastoparan can be oxidized to form disulfide bonds between cysteine residues, which can stabilize its structure.

Reduction: Reduction reactions can break disulfide bonds, leading to the formation of free thiol groups.

Substitution: Substitution reactions can modify specific amino acid residues within the peptide, altering its biological activity.

Common Reagents and Conditions:

Oxidizing Agents: Hydrogen peroxide, performic acid.

Reducing Agents: Dithiothreitol (DTT), β-mercaptoethanol.

Substitution Reagents: N-hydroxysuccinimide (NHS) esters, carbodiimides.

Major Products:

Oxidation Products: Disulfide-bonded mastoparan.

Reduction Products: Free thiol-containing mastoparan.

Substitution Products: Modified mastoparan with altered amino acid residues.

Scientific Research Applications

Mastoparan has a wide range of scientific research applications, including:

Chemistry: Used as a model peptide for studying peptide-membrane interactions and peptide folding.

Biology: Investigated for its role in mast cell degranulation and its effects on intracellular signaling pathways.

Medicine: Explored for its potential therapeutic applications, including antimicrobial, anticancer, and anti-inflammatory activities.

Industry: Utilized in the development of peptide-based drugs and as a tool for studying protein-protein interactions.

Mechanism of Action

Mastoparan exerts its effects by interacting with cell membranes and activating G-proteins . The peptide mimics the action of G-protein-coupled receptors by directly activating GTP-binding regulatory proteins (G-proteins), leading to the activation of downstream signaling pathways . This results in various cellular responses, including mast cell degranulation, phospholipase activation, and the release of neurotransmitters and hormones .

Comparison with Similar Compounds

. Similar compounds include:

Mastoparan-VT1: Found in Vespa tropica, with broad-spectrum antimicrobial activity.

Mastoparan-M: Identical to mastoparan-VT1, found in Vespa mandarinia.

Dominulin-A and Dominulin-B: Peptides with similar structures and biological activities.

Mastoparan is unique due to its specific amino acid composition and its ability to activate a wide range of cellular responses .